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Compound of Interest

Ethyl 4,5-dimethyloxazole-2-
Compound Name:

carboxylate

Cat. No. B042286

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current state of scientific knowledge regarding ethyl 4,5-
dimethyloxazole-2-carboxylate. Following a comprehensive review of available scientific
literature and chemical databases, this document outlines the known properties of this
compound.

Compound Identification

Ethyl 4,5-dimethyloxazole-2-carboxylate is a heterocyclic organic compound. Its basic
chemical identifiers are summarized in the table below.
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Property Value Source(s)
CAS Number 33123-73-8 [1]
Molecular Formula CsH11NOs [1][2]
Molecular Weight 169.18 g/mol [11[2]

4,5-Dimethyl-oxazole-2-

carboxylic acid ethyl ester, 2-
Synonyms [1][3]

Carbethoxy-4,5-

dimethyloxazole

Physicochemical and Spectral Data

A thorough search of scientific literature reveals a notable absence of published experimental
data for ethyl 4,5-dimethyloxazole-2-carboxylate. While the compound is available from
commercial suppliers, detailed characterization data such as melting point, boiling point, and
spectroscopic analyses (*H-NMR, 13C-NMR, IR, Mass Spectrometry) are not present in peer-
reviewed publications.[2][4]

Synthesis and Experimental Protocols

Currently, there are no detailed, peer-reviewed experimental protocols for the synthesis of
ethyl 4,5-dimethyloxazole-2-carboxylate available in the public domain. Chemical synthesis
databases mention the compound but do not provide specific reaction conditions, workup
procedures, or purification methods.[2]

The absence of published synthetic routes means that key quantitative data, such as reaction
yields and purity analysis, are unavailable.

Biological Activity and Signaling Pathways

The primary focus of this review was to identify any known biological activities or associated
signaling pathways for ethyl 4,5-dimethyloxazole-2-carboxylate. The comprehensive
literature search did not yield any studies, either in vitro or in vivo, that investigate the biological
effects of this specific compound. Consequently, there is no information on its pharmacology,
toxicology, or potential therapeutic applications.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.synblock.com/product/33123-73-8.html
https://www.synblock.com/product/33123-73-8.html
https://www.chemsynthesis.com/base/chemical-structure-19894.html
https://www.synblock.com/product/33123-73-8.html
https://www.chemsynthesis.com/base/chemical-structure-19894.html
https://www.synblock.com/product/33123-73-8.html
https://www.chemsrc.com/en/baike/1170301.html
https://www.benchchem.com/product/b042286?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-19894.html
https://www.bldpharm.com/products/33123-73-8.html
https://www.benchchem.com/product/b042286?utm_src=pdf-body
https://www.chemsynthesis.com/base/chemical-structure-19894.html
https://www.benchchem.com/product/b042286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

It is important to distinguish this compound from structurally related isomers or similar
molecules that have been studied. For instance, the isomeric compound ethyl 2,5-
dimethyloxazole-4-carboxylate and the related flavor agent 2-ethyl-4,5-dimethyloxazole appear
in search results but are distinct chemical entities with different properties and applications.[5]

[6]7]

Logical Workflow for Future Research

Given the lack of existing data, a logical workflow for future investigation of ethyl 4,5-
dimethyloxazole-2-carboxylate would be required. The following diagram illustrates a
potential research pathway.

Proposed research workflow for ethyl 4,5-dimethyloxazole-2-carboxylate.

Conclusion

In conclusion, while ethyl 4,5-dimethyloxazole-2-carboxylate is a known chemical entity
listed in commercial catalogs, there is a significant gap in the scientific literature regarding its
synthesis, physicochemical properties, and biological activity. No peer-reviewed studies are
available to provide the quantitative data, experimental protocols, or pathway information
requested. Therefore, any research and development efforts involving this compound would
need to begin with fundamental chemical synthesis and characterization, followed by
systematic biological screening to uncover any potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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